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Compound of Interest

Compound Name: Vanillin isobutyrate

Cat. No.: B1584189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vanillin isobutyrate is a synthetic fragrance ingredient prized for its rich, creamy vanilla aroma

with sweet, fruity, and chocolate-like undertones.[1][2][3] Chemically, it is the ester of vanillin

and isobutyric acid. Its stability and unique scent profile make it a versatile component in a

wide array of fragrance applications, from personal care products to fine fragrances.[3][4][5] A

key advantage of vanillin isobutyrate over vanillin is its reduced tendency to cause

discoloration, making it particularly suitable for white or light-colored products like soaps.[1][6]

These application notes provide detailed protocols for the evaluation and incorporation of

vanillin isobutyrate in various fragrance formulations.

Physicochemical Properties and Specifications
A comprehensive understanding of vanillin isobutyrate's properties is crucial for its effective

use in formulations.
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Property Value Reference

Synonyms

Isobutavan, Vanillyl

isobutyrate, 4-Formyl-2-

methoxyphenyl isobutyrate

[2][7]

CAS Number 20665-85-4 [2][7]

Molecular Formula C12H14O4 [7]

Molecular Weight 222.24 g/mol [7]

Appearance
Colorless to pale yellow clear

liquid
[1][6]

Odor Profile

Sweet, creamy vanilla, fruity,

with notes of white chocolate,

caramel, and butterscotch.[1]

[2][6] Less powdery than

vanillin.[1]

[1][2][6]

Odor Strength Medium [1]

Substantivity on Skin > 400 hours at 100% [1]

Boiling Point 165-166 °C @ 2.00 mm Hg [1][7]

Density 1.132 - 1.140 g/mL at 25 °C [6]

Solubility
Soluble in alcohol; slightly

soluble in water.
[1][7]

Flash Point > 230 °F (> 110 °C) [1]

Recommended Usage Level
Up to 2.0% in fragrance

concentrate.
[1][8]

IFRA Maximum Acceptable

Concentration (Finished

Product)

0.60% for most product

categories (e.g., lip products,

body lotions, fine fragrances)

[9]
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The following protocols are designed to assess the performance, stability, and sensory

characteristics of vanillin isobutyrate in various fragrance applications.

Protocol for Evaluating Discoloration in Bar Soap
Objective: To assess the discoloration of a white soap base when incorporating vanillin
isobutyrate compared to vanillin.

Materials:

Melt-and-pour white soap base

Vanillin isobutyrate

Vanillin

Propylene glycol (as a solvent)

Soap molds

Microwave or double boiler

Beakers and stirring rods

Colorimeter or a standardized light box for visual assessment

Control soap bar (no fragrance)

Methodology:

Preparation of Fragrance Solutions:

Prepare a 10% solution of vanillin isobutyrate in propylene glycol.

Prepare a 10% solution of vanillin in propylene glycol.

Soap Base Preparation:

Melt 100g of the white soap base in a beaker using a microwave or double boiler.
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Divide the melted soap base equally into three separate beakers (approximately 33.3g

each).

Incorporation of Fragrances:

Beaker 1 (Control): Add no fragrance.

Beaker 2 (Vanillin Isobutyrate): Add 0.67g of the 10% vanillin isobutyrate solution (to

achieve a 0.2% concentration of the active fragrance material). Stir gently but thoroughly.

Beaker 3 (Vanillin): Add 0.67g of the 10% vanillin solution (to achieve a 0.2%

concentration). Stir gently but thoroughly.

Molding and Curing:

Pour the contents of each beaker into separate, labeled soap molds.

Allow the soaps to cool and harden at room temperature for 24 hours.

De-mold the soap bars and allow them to cure in a well-ventilated area, away from direct

sunlight, for 4-6 weeks.[10]

Evaluation:

Visually assess the color of the soap bars against a white background at weekly intervals.

For quantitative analysis, use a colorimeter to measure the Lab* values of each soap bar

at the start and at each evaluation interval.

Document any changes in color with photographs taken under consistent lighting

conditions.
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Workflow for Discoloration Evaluation in Soap

Protocol for Stability Testing in a Lotion Base
Objective: To evaluate the physical and chemical stability of a cosmetic emulsion (lotion)

containing vanillin isobutyrate under accelerated aging conditions.

Materials:

Unscented lotion base

Vanillin isobutyrate

Glass jars with airtight lids

Oven/Incubator capable of maintaining 40°C ± 2°C

Refrigerator capable of maintaining 4°C ± 2°C

pH meter

Viscometer

Control lotion sample (unscented)
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Methodology:

Sample Preparation:

Prepare a batch of lotion with 0.5% vanillin isobutyrate. Ensure it is homogeneously

mixed.

Prepare a control batch of lotion without any fragrance.

Fill labeled, airtight glass jars with both the test and control lotions.

Storage Conditions:

Store samples of both batches under the following conditions for 12 weeks:

Refrigerated: 4°C ± 2°C

Room Temperature: 25°C ± 2°C

Elevated Temperature: 40°C ± 2°C

Evaluation Schedule:

Evaluate the samples at time 0, and then at weeks 1, 2, 4, 8, and 12.

Parameters to Evaluate:

Appearance: Visual changes in color, texture, and phase separation.

Odor: Any change from the initial scent profile.

pH: Measure the pH of the lotion.

Viscosity: Measure the viscosity of the lotion.

Acceptance Criteria: No significant changes in appearance, odor, pH (within ±0.5 units), or

viscosity (within ±10%) compared to the control sample stored at room temperature.
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Workflow for Stability Testing in Lotion

Protocol for Sensory Panel Evaluation
Objective: To characterize the odor profile of vanillin isobutyrate and evaluate its performance

in a simple fragrance composition.

Materials:

Vanillin isobutyrate

Ethanol (perfumer's grade)

Glass vials

Pipettes
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Fragrance blotters (smelling strips)

A panel of at least 5 trained sensory assessors

Methodology:

Preparation of Solutions:

Prepare a 1% solution of vanillin isobutyrate in ethanol.

Prepare a simple fragrance accord, for example:

Vanillin Isobutyrate: 10%

Hedione: 40%

Iso E Super: 50%

Prepare a 10% dilution of this accord in ethanol.

Evaluation Procedure:

Dip fragrance blotters into each solution and allow the ethanol to evaporate for

approximately 30 seconds.

Present the blotters to the sensory panel in a well-ventilated, odor-neutral room.

Ask panelists to describe the scent of the 1% vanillin isobutyrate solution, noting the

primary and secondary characteristics (e.g., vanilla, creamy, fruity, sweet).

Present the blotter with the fragrance accord and ask panelists to describe the overall

scent and the contribution of the vanillin isobutyrate.

Evaluate the scent evolution on the blotters at different time points (e.g., initial, 1 hour, 4

hours, 24 hours) to assess the substantivity and character development.

Data Analysis:

Compile the descriptive terms used by the panelists.
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Create a sensory map or word cloud to visualize the odor profile.

Analyze the comments on the fragrance accord to understand how vanillin isobutyrate
interacts with other ingredients.

Vanillin Isobutyrate

Sensory Panel Evaluation

Odor Profile Performance in Accord

describes evaluates

Click to download full resolution via product page

Logical Relationship in Sensory Evaluation

Application in Different Fragrance Formulations
Fine Fragrances: Vanillin isobutyrate can be used to impart a gourmand, creamy vanilla

note. It blends well with floral, oriental, and woody notes, adding warmth and sweetness.[4]

Personal Care Products (Lotions, Creams, Body Washes): Its good stability and pleasant

scent make it suitable for a wide range of personal care items.[3][11]

Soaps: As demonstrated, its low discoloration potential is a significant advantage in white or

light-colored soap bars.[1][8]

Candles and Air Fresheners: Vanillin isobutyrate can be used to create warm, inviting, and

long-lasting vanilla-based home fragrances.[4]

Safety and Regulatory Information
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RIFM: The Research Institute for Fragrance Materials has assessed the safety of vanillin
isobutyrate. The existing data support its use in fragrance formulations under the

established guidelines.[9]

IFRA Standards: The International Fragrance Association has set a maximum acceptable

concentration for vanillin isobutyrate in various product categories to ensure consumer

safety. For many leave-on and rinse-off products, this is 0.60%.[9]

General Handling: Standard laboratory safety precautions should be observed when

handling vanillin isobutyrate, including the use of gloves and safety glasses. Work in a

well-ventilated area.

Disclaimer: These protocols are intended as a guide. Researchers should adapt them as

necessary based on their specific product formulations and testing capabilities. It is the

responsibility of the formulator to ensure the safety and stability of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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